Cas no 219817-25-1 (3-Pyridinemethanol,5-hydroxy-, 1-oxide)

3-Pyridinemethanol,5-hydroxy-, 1-oxide structure
219817-25-1 structure
Product Name:3-Pyridinemethanol,5-hydroxy-, 1-oxide
CAS No:219817-25-1
MF:C6H7NO3
MW:141.124681711197
CID:243723
Update Time:2024-01-26

3-Pyridinemethanol,5-hydroxy-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinemethanol,5-hydroxy-, 1-oxide
    • 3-Pyridinemethanol, 5-hydroxy-, 1-oxide (9CI)
    • 3-Pyridinemethanol, 5-hydroxy-, 1-oxide
    • Inchi: 1S/C6H7NO3/c8-4-5-1-6(9)3-7(10)2-5/h1-3,8-9H,4H2
    • InChI Key: HNZQHRWXFLIERC-UHFFFAOYSA-N
    • SMILES: C1[N+]([O-])=CC(O)=CC=1CO

Computed Properties

  • Exact Mass: 141.043
  • Monoisotopic Mass: 141.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.9A^2
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